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Compound Focus: 4,4'-Dihydroxy-7,7'-ureylenedi(haphthalene-2-sulphonic acid)

CAS No.: 134-47-4

Cat. No.: S546441

Market Data & Industrial Context

The table below summarizes key market data points relevant for understanding the industrial drive for yield

improvement [1].

Significance for Yield

Market Aspect Quantitative Data
Improvement
Global Market Size $5.2 Billion (2024); Projected $8.7 Highlights economic impact; minor
Billion by 2033 [1] yield gains offer major financial
returns.
Compound Annual 6.2% (2026-2033) [1] Sustained growth increases value of
Growth Rate (CAGR) efficient, high-yield production
processes.
Regional Production Asia-Pacific (India & China) to Intense competition may drive focus
Share produce >65% of global on cost-saving through yield
intermediates by 2030 [1] optimization.
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While direct protocols are limited, the search results point to several overarching strategies and advanced

tools for improving process efficiency.

e Process Parameter Optimization: A core strategy involves the precise control of dyeing process
parameters, which is directly analogous to optimizing synthesis conditions. Key factors include
temperature, time, and chemical usage [2]. Optimizing these can lead to significant improvements
in yield and reductions in waste.

e Advanced Analytical and Modeling Techniques:

o Machine Learning (ML) for Optimization: Research shows that hybrid machine learning
models, such as XGBoost tuned with Differential Evolution (DE), can achieve high
predictive accuracy (R2 values up to 0.997) for optimizing process variables and predicting
outcomes in dye-related processes [3]. This can be applied to model and optimize synthetic
pathways.

o Statistical Process Control: Historical data, such as the Dyestuff dataset in R,
demonstrates the use of statistical methods like linear mixed-effects models to analyze
batch-to-batch variation in the yield of an intermediate product (H-acid) [4]. This is a
foundational approach for identifying inconsistency sources.

Proposed Workflow for Yield Investigation

Based on the gathered information, the following workflow outlines a systematic approach to diagnosing and

improving dyestuff intermediate yield. The diagram illustrates the key stages and decision points.
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Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yield in dyestuff intermediate synthesis? While not
exhaustively listed in the search results, common causes can be inferred. These typically include impurities

in raw materials, suboptimal reaction conditions (temperature, pH, time), inefficient catalysis, and side
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reactions [2]. A first step is always a rigorous analysis of batch data to pinpoint variation, as demonstrated in

classical quality control studies [4].

Q2: How can Al and Machine Learning help in improving yield? Machine Learning models can predict
optimal synthesis conditions by analyzing complex, multi-variable data. For instance, the XGBoost
algorithm has been successfully used to model dye removal processes with high accuracy by correlating
inputs like initial concentration, pH, and sonication time with the output efficiency [3]. This same
methodology can be applied to synthetic yield by using historical batch data to build a predictive model for
finding the highest-yielding conditions.

Q3: What is the industry trend regarding sustainable yield improvement? The market is increasingly
shifting towards eco-friendly and sustainable processes [1] [5]. This means yield improvement strategies
are not only focused on increasing output but also on reducing energy consumption, minimizing
wastewater, and using greener solvents and auxiliaries [2]. Improving atom economy and reducing the

Environmental Factor (E-Factor) are key goals aligned with this trend.

Methodology for Batch Data Analysis

For researchers looking to implement a basic, data-driven approach, here is a methodology inspired by the

classic Dyestuff dataset [4]:

¢ Objective: To quantify how much the variation from batch to batch of an intermediate product
contributes to the overall variation in the final yield.
e Experimental Design:
o Obtain multiple samples (e.g., n=6 batches) of the intermediate product from different
production lots.
o From each batch, perform multiple (e.g., n=5) replicate preparations of the dyestuff or target
molecule under standardized laboratory conditions.
o Precisely measure the yield for each preparation.
e Data Analysis:
o Use a linear mixed-effects model to analyze the data. A simple model in R would be:
lmer(Yield ~ 1 + (1|Batch), data = your data).
o This model will help you partition the total variance into two components: the variance between
batches and the variance within batches (residual variance).
¢ Interpretation:
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o A high variance between batches suggests that the quality or consistency of the intermediate
product is a major factor affecting your yield. The solution lies upstream with the supplier or in
the intermediate's own production process.

o A high variance within batches suggests that your own laboratory synthesis protocol is
inconsistent and needs better control and optimization.

The search results provide a strong foundation in concepts and data-driven approaches, but detailed chemical

synthesis protocols were not available.

¢ To find specific experimental procedures, you may need to search in specialized scientific databases
like ACS Publications, ScienceDirect, or patent databases using more precise terms like "high-yield
synthesis of [Intermediate Name]" or "process optimization of anthraquinone intermediates”.

¢ For hands-on troubleshooting, consulting internal laboratory records of past successful high-
yield experiments is often the most valuable resource.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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